Cas no 1627-73-2 ([(E)-(phenylmethylidene)amino]thiourea)

• Product name: [(E)-(phenylmethylidene)amino]thiourea
• CAS No: 1627-73-2
• MF: C₈H₉N₃S
• MW: 179.24216
• CID: 154148
• PubChem ID: 5711036

[(E)-(phenylmethylidene)amino]thiourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-(phenylmethylene)-
• 2-benzylidenehydrazine-1-carbothioamide
• Benzaldehyde thiosemicarbazone
• 1-BENZYLIDENETHIOSEMICARBAZIDE
• 2-benzylidenehydrazinecarbothioamide
• 2-formylbenzene thiosemicarbazone
• N-BENZYLTHIOSEMICARBAZIDE
• phenylcarbaldehyde thiosemicarbazone
• thiosemicarbazone of benzaldehyde
• AKOS B004230
• 2-(phenylmethylene)hydrazinecarbothioamide
• [2-(Benzylidene)hydrazono](amino)methanethiol
• 1-[[2-[Amino(mercapto)methylene]hydrazono]methyl]benzene
• [(E)-(phenylmethylidene)amino]thiourea
• Benzaldehydthiosemicarbazon
• (E)-Benzaldehydethiosemicarbazone
• AKOS000265830
• phenylthiosemicarbazone
• (E)-1-benzylidenethiosemicarbazide
• SR-01000631832-1
• 1627-73-2
• NSC267
• MLS000573216
• (E)-2-Benzylidenehydrazine-1-carbothioamide
• InChI=1/C8H9N3S/c9-8(12)11-10-6-7-4-2-1-3-5-7/h1-6H,(H3,9,11,12)/b10-6+
• Z49561493
• benzaldehyde N-allylthiosemicarbazone
• BDBM50241210
• 94794-26-0
• NCGC00245556-01
• SMR000184467
• UYHCMAZIKNVDSX-UXBLZVDNSA-
• AE-641/00581064
• UYHCMAZIKNVDSX-UXBLZVDNSA-N
• CTH1TK4P2V
• DTXSID40879419
• NSC-267
• HMS566E05
• UNII-CTH1TK4P2V
• Benzalthiosemicarbazone
• CHEMBL243185
• Hydrazinecarbothioamide, 2-(phenylmethylene)-, (E)-
• Benzaldehyde, thiosemicarbazone
• NSC 267
• WLN: SUYZMNU1R
• CCG-41780
• Hydrazinecarbothioamide, 2-(phenylmethylene)-
• AI3-22958
• SCHEMBL11098911
• [(E)-benzylideneamino]thiourea
• Hydrazinecarbothioamide, 2-(phenylmethylene)-, (2E)-
• EINECS 216-618-0
• 4-07-00-00538 (Beilstein Handbook Reference)
• Hydrazine, 1-benzylidene-2-(aminothiocarbonyl)-
• CS-0110137
• BRN 2045550
• SCHEMBL674761
• AKOS BBS-00004763
• benzaldehydethiosemicarbazone
• benzaldehyde,thiosemicarbazone
• (2E)-2-benzylidenehydrazinecarbothioamide
• ALBB-019976
• STK391366

• Inchi： InChI=1S/C8H9N3S/c9-8(12)11-10-6-7-4-2-1-3-5-7/h1-6H,(H3,9,11,12)/b10-6+
• InChI Key： UYHCMAZIKNVDSX-UXBLZVDNSA-N
• SMILES： C1(/C=N/NC(=S)N)C=CC=CC=1

Computed Properties

• Exact Mass: 179.05200
• Monoisotopic Mass: 179.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.1939 (rough estimate)
• Melting Point: 154 °C
• Refractive Index: 1.5500 (estimate)
• PSA: 82.50000
• LogP: 1.94490

[(E)-(phenylmethylidene)amino]thiourea Security Information

[(E)-(phenylmethylidene)amino]thiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on [(E)-(phenylmethylidene)amino]thiourea

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